- Discovery of Potent and Selective Inhibitors of Wild-Type and Gatekeeper Mutant Fibroblast Growth Factor Receptor (FGFR) 2/3, Journal of Medicinal Chemistry, 2022, 65(22), 15433-15442
Cas no 933035-31-5 (3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine)
933035-31-5 structure
Product Name:3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine
CAS No:933035-31-5
MF:C6H2Br2ClN3
MW:311.361177921295
MDL:MFCD09878712
CID:1031562
PubChem ID:44630723
Update Time:2024-10-26
3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine Chemical and Physical Properties
Names and Identifiers
-
- 3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine
- 3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine (ACI)
- AKOS015835776
- MFCD09878712
- SCHEMBL2593539
- AS-35698
- 3,8-dibromo-6-chloroimidazo [1,2-b]pyridazine
- CS-0085243
- NDKXOFBISSTBNJ-UHFFFAOYSA-N
- DB-339052
- 933035-31-5
- DTXSID40660006
-
- MDL: MFCD09878712
- Inchi: 1S/C6H2Br2ClN3/c7-3-1-5(9)11-12-4(8)2-10-6(3)12/h1-2H
- InChI Key: NDKXOFBISSTBNJ-UHFFFAOYSA-N
- SMILES: ClC1C=C(Br)C2N(C(=CN=2)Br)N=1
Computed Properties
- Exact Mass: 310.82835g/mol
- Monoisotopic Mass: 308.83040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 30.2Ų
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Solid
3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H319;H335
- Warning Statement: P261;P305+P351+P338
- Storage Condition:2-8 °C
3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | 50987-0.25/G |
3,8-DIBROMO-6-CHLOROIMIDAZO[1,2-B]PYRIDAZINE |
933035-31-5 | 97% | 0.25g |
$148 | 2023-09-17 | |
| AstaTech | 50987-1/G |
3,8-DIBROMO-6-CHLOROIMIDAZO[1,2-B]PYRIDAZINE |
933035-31-5 | 97% | 1g |
$348 | 2023-09-17 | |
| Chemenu | CM164153-1g |
3,8-dibromo-6-chloroimidazo[1,2-b]pyridazine |
933035-31-5 | 95+% | 1g |
$1112 | 2021-08-05 | |
| abcr | AB306284-250 mg |
3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine; 97% |
933035-31-5 | 250MG |
€573.70 | 2023-01-23 | ||
| Chemenu | CM164153-1g |
3,8-dibromo-6-chloroimidazo[1,2-b]pyridazine |
933035-31-5 | 95%+ | 1g |
$416 | 2024-07-19 | |
| Alichem | A029185476-250mg |
3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine |
933035-31-5 | 97% | 250mg |
$329.66 | 2023-08-31 | |
| Alichem | A029185476-1g |
3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine |
933035-31-5 | 97% | 1g |
$793.56 | 2023-08-31 | |
| eNovation Chemicals LLC | Y1309959-1g |
3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine |
933035-31-5 | 95% | 1g |
$788 | 2024-06-03 | |
| AstaTech | 50987-0.1/g |
3,8-DIBROMO-6-CHLOROIMIDAZO[1,2-B]PYRIDAZINE |
933035-31-5 | 97% | 0.1g |
$88 | 2023-09-17 | |
| eNovation Chemicals LLC | Y1309959-1g |
3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine |
933035-31-5 | 95% | 1g |
$788 | 2025-02-28 |
3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide ; 2 h, 60 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform ; 0 °C; 0 °C → rt; 18 h, rt
Reference
- Binding to an Unusual Inactive Kinase Conformation by Highly Selective Inhibitors of Inositol-Requiring Enzyme 1α Kinase-Endoribonuclease, Journal of Medicinal Chemistry, 2019, 62(5), 2447-2465
Production Method 3
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform ; 16 h, 0 °C → 60 °C
Reference
- Preparation of imidazopyridazine and imidazopyrazine compounds as inhibitors of CDK7, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform ; 1 h, 80 °C
Reference
- Preparation of imidazolyl-triazine nucleotide phosphonates as CD73 inhibitors, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide ; 2 h, 60 °C
1.2 Solvents: Water ; cooled; 1 h, rt
1.2 Solvents: Water ; cooled; 1 h, rt
Reference
- Preparation of imidazopyridine derivatives as FGFR inhibitors for treatment of cancer, United States, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Dichloromethane ; rt → 70 °C
Reference
- Imidazopyridazine kinase inhibitors useful for treating a disease or disorder mediated by AAK1, such as Alzheimer's disease, bipolar disorder, pain, and schizophrenia, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Azobisisobutyronitrile Solvents: Chloroform ; rt; 3 h, 80 °C
Reference
- Preparation of heteroaromatic compounds as ATR inhibitors and uses thereof, World Intellectual Property Organization, , ,
Production Method 8
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform ; 1 h, 80 °C; 80 °C → rt
Reference
- Preparation of fused heterocyclic compounds useful as kinase modulators, United States, , ,
Production Method 9
Reaction Conditions
Reference
- Preparation of fused heterocyclic compounds useful as kinase modulators, World Intellectual Property Organization, , ,
3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine Raw materials
3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine Preparation Products
3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
933035-31-5 (3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine) Related Products
- 13526-66-4(3-Bromo-6-chloroimidazo[1,2-b]pyridazine)
- 18112-31-7(3-Bromo-6-chloro-2-methylimidazo[1,2-b]pyridazine)
- 1025066-16-3(3-bromo-6-chloro-7-methylimidazo[1,2-b]pyridazine)
- 944902-75-4(2-Bromo-6-chloroimidazo[1,2-b]pyridazine)
- 933190-51-3(8-Bromo-6-chloroimidazo[1,2-b]pyridazine)
- 80743-55-1(3-bromo-6-chloroimidazo[1,2-b]pyridazine hydrobromide)
- 933034-89-0(8-Bromo-6-chloroimidazo[1,2-b]pyridazine hydrochloride)
- 13526-67-5(3-bromo-6-chloroimidazo[1,2-b]pyridazine hydrochloride)
- 2232880-00-9(8-Bromo-3,6-dichloro-imidazo[1,2-b]pyridazine)
- 2232879-98-8(Imidazo[1,2-b]pyridazine, 3-bromo-6,8-dichloro-)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent